6-(Methoxymethyl)-2-(4-pyridyl)pyrimidin-4-ol
Overview
Description
6-(Methoxymethyl)-2-(4-pyridyl)pyrimidin-4-ol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as MMP or MMP-1, and it belongs to the class of pyrimidine derivatives. MMP has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.
Scientific Research Applications
Fluorescent Probes for Nucleic Acid Detection
A study by Hudson and Choghamarani demonstrated the synthesis of β-cyanoethyl phosphosphoramidite derivatives of 6-methoxymethyl-3-(2-deoxy-β-D-ribofuranosyl)-3H-pyrrolo[2,3-d]pyrimidin-2-one for oligodeoxynucleotide synthesis. These compounds, including a 6-methoxymethyl derivative, were found to enhance duplex stability and provide selective fluorometric detection of guanosine-containing sequences. The 6-methoxymethyl substitution resulted in a pyrrolocytidine that is stabilizing toward hybrid formation and retains excellent mismatch discrimination. Its fluorescence is selectively quenched upon hybridization to a match oligodeoxynucleotide sequence, suggesting its potential as a selective fluorescent probe for nucleic acid detection (Hudson & Choghamarani, 2007).
Antiviral Activity
Research by Hocková et al. focused on the synthesis of 2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines with substitutions at position 5. These compounds, related to the chemical structure , showed significant inhibition of retrovirus replication in cell culture, marking them as potential antiviral agents. Specifically, the 5-methyl derivative was notably inhibitory to human immunodeficiency virus and Moloney murine sarcoma virus-induced cytopathicity in cell culture, highlighting the antiviral application potential of pyrimidine derivatives (Hocková et al., 2003).
Antifungal Agents
Jafar et al. synthesized 4-chloro-6-methoxy-N, N-dimethylpyrimidin-2-amine derivatives containing a heterocyclic compound and investigated their antifungal effect against Aspergillus terreus and Aspergillus niger. The study concluded that these synthesized dimethylpyrimidin-derivatives exhibit potential as antifungal agents, with compound number 2 showing more significant effects than others (Jafar et al., 2017).
Novel Anti-Inflammatory and Analgesic Agents
Muralidharan et al. synthesized a series of pyrimidine derivatives with potential anti-inflammatory and analgesic activities. The study aimed to explore the biological functions of pyrimidine in cellular processes by designing various derivatives, one of which showed potent anti-inflammatory and analgesic activities, especially the compound with chlorophenyl substitution (Muralidharan et al., 2019).
properties
IUPAC Name |
4-(methoxymethyl)-2-pyridin-4-yl-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O2/c1-16-7-9-6-10(15)14-11(13-9)8-2-4-12-5-3-8/h2-6H,7H2,1H3,(H,13,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IFUHUEMGFBALDC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC(=O)NC(=N1)C2=CC=NC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70369631 |
Source
|
| Record name | 6-(methoxymethyl)-2-(4-pyridyl)pyrimidin-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70369631 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Methoxymethyl)-2-(4-pyridyl)pyrimidin-4-ol | |
CAS RN |
866145-30-4 |
Source
|
| Record name | 6-(methoxymethyl)-2-(4-pyridyl)pyrimidin-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70369631 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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